2-Chloro-5-cyclopropoxy-3-ethylpyridine

• Molecular Formula: C10H12ClNO
• Molecular Weight: 197.66 g/mol
• IUPAC Name: 2-chloro-5-cyclopropyloxy-3-ethylpyridine
• InChI: InChI=1S/C10H12ClNO/c1-2-7-5-9(6-12-10(7)11)13-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key: KTQCAGDUNVDASA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CC(=C1)OC2CC2)Cl

Description

2-Chloro-5-cyclopropoxy-3-ethylpyridine is a pyridine derivative with a chlorine atom at position 2, a cyclopropoxy group (a three-membered cyclic ether) at position 5, and an ethyl group at position 3. This structure combines steric bulk, lipophilicity, and electronic modulation, making it a candidate for applications in medicinal chemistry and materials science. The cyclopropoxy group introduces ring strain, which may enhance reactivity or influence binding interactions in biological systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-5-cyclopropoxy-3-ethylpyridine typically involves the chlorination of a suitable pyridine precursor followed by the introduction of the cyclopropoxy and ethyl groups. One common method involves the use of 3-ethylpyridine as the starting material. The chlorination is carried out using thionyl chloride or phosphorus pentachloride under controlled conditions to introduce the chlorine atom at the desired position. The cyclopropoxy group can be introduced via a nucleophilic substitution reaction using cyclopropanol in the presence of a base such as sodium hydride .

Industrial Production Methods: In an industrial setting, the production of 2-Chloro-5-cyclopropoxy-3-ethylpyridine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production. The final product is typically purified using techniques such as distillation or recrystallization .

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-5-cyclopropoxy-3-ethylpyridine undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom can be replaced by other nucleophiles such as amines or thiols.

Oxidation: The ethyl group can be oxidized to form carboxylic acids or aldehydes.

Reduction: The pyridine ring can be reduced to form piperidine derivatives.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide or potassium thiocyanate in polar aprotic solvents like dimethylformamide.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products Formed:

Nucleophilic Substitution: Formation of substituted pyridines.

Oxidation: Formation of carboxylic acids or aldehydes.

Reduction: Formation of piperidine derivatives.

Scientific Research Applications

2-Chloro-5-cyclopropoxy-3-ethylpyridine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Agrochemicals: It serves as an intermediate in the synthesis of pesticides and herbicides.

Material Science: It is used in the development of novel materials with specific electronic properties.

Mechanism of Action

The mechanism of action of 2-Chloro-5-cyclopropoxy-3-ethylpyridine depends on its application. In medicinal chemistry, it may act by interacting with specific receptors or enzymes in the body, modulating their activity. For example, it could inhibit certain enzymes involved in neurotransmitter synthesis, thereby affecting neurological pathways. The exact molecular targets and pathways would depend on the specific derivative and its intended use .

Comparison with Similar Compounds

Key Observations:

• Cyclopropoxy vs.
• Ethyl Group Influence: The ethyl substituent at position 3 is unique to the target compound, enhancing lipophilicity and steric bulk compared to analogs like 2-Chloro-5-cyanopyridine .
• Electronic Effects: Electron-withdrawing groups (e.g., cyano, nitro) in analogs reduce electron density on the pyridine ring, while hydroxyl and alkoxy groups offer mixed electronic effects .

Physical and Chemical Properties

Limited data for the target compound are available in the provided evidence. However, inferences can be drawn from analogs:

• Molecular Weight : The target compound (MW: ~209.7 g/mol) is heavier than 2-Chloro-5-hydroxypyridine (MW: 129.55 g/mol) due to the cyclopropoxy and ethyl groups .
• Solubility : The ethyl and cyclopropoxy groups likely reduce water solubility compared to hydroxyl-containing analogs, favoring organic solvents .
• Stability : Cyclopropoxy’s strain may increase susceptibility to ring-opening reactions under acidic or oxidative conditions compared to isopropoxy .

Research Findings and Data Limitations

• Property Data : Melting points, solubility, and pharmacokinetic parameters for the target compound require experimental validation.